N-(3-chlorophenyl)-2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide
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Description
N-(3-chlorophenyl)-2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19ClFN3OS and its molecular weight is 451.94. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Intermolecular Interactions
Research on similar compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, has been conducted to understand their structural properties and the formation of 3-D arrays via various intermolecular interactions. These studies contribute to the understanding of molecular geometry, which is essential for the design of drugs with specific binding affinities (Boechat et al., 2011).
Photovoltaic Efficiency and Ligand-Protein Interactions
The spectroscopic and quantum mechanical studies of benzothiazolinone acetamide analogs have provided insights into their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating their light harvesting efficiency and energy injection capabilities. Moreover, these compounds have shown significant non-linear optical (NLO) activity, which could be relevant for applications in optical devices. The molecular docking studies suggest potential bioactive applications by analyzing binding interactions with proteins like Cyclooxygenase 1 (COX1) (Mary et al., 2020).
Antitumor Activity
The synthesis of benzothiazole derivatives and their evaluation for antitumor activity highlight the potential of these compounds in cancer therapy. Specific derivatives have shown considerable anticancer activity against various cancer cell lines, suggesting the therapeutic potential of structurally similar compounds in oncology (Yurttaş et al., 2015).
Antioxidant Activity
Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity, demonstrating significant potential. These findings suggest that similar acetamide compounds could be explored for their antioxidant properties, contributing to the development of novel antioxidant agents (Chkirate et al., 2019).
Antimicrobial Activity
Research on sulfide and sulfone derivatives of thiazole-2-ylamines/acetamides has shown promising antimicrobial activity against a variety of bacterial and fungal strains. This suggests the potential of N-(3-chlorophenyl)-2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide and related compounds in developing new antimicrobial agents (Badiger et al., 2013).
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-[1-(4-fluorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClFN3OS/c1-16-5-7-17(8-6-16)22-14-27-24(29(22)21-11-9-19(26)10-12-21)31-15-23(30)28-20-4-2-3-18(25)13-20/h2-14H,15H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYWMUFIHJGZXNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.